Cas no 2165560-57-4 (3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile)
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-[(3R)-oxolan-3-yl]propanenitrile
- CID 94191520
- 3-Furanpropanenitrile, tetrahydro-β-oxo-, (3R)-
- 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile
-
- Inchi: 1S/C7H9NO2/c8-3-1-7(9)6-2-4-10-5-6/h6H,1-2,4-5H2/t6-/m1/s1
- InChI Key: FUXCNUVQVSLRSP-ZCFIWIBFSA-N
- SMILES: O1CC[C@@H](C(CC#N)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: -0.2
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 250.5±30.0 °C(Predicted)
- pka: 9.11±0.20(Predicted)
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570569-250mg |
(R)-3-oxo-3-(tetrahydrofuran-3-yl)propanenitrile |
2165560-57-4 | 98% | 250mg |
¥6138 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570569-500mg |
(R)-3-oxo-3-(tetrahydrofuran-3-yl)propanenitrile |
2165560-57-4 | 98% | 500mg |
¥9548 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570569-1g |
(R)-3-oxo-3-(tetrahydrofuran-3-yl)propanenitrile |
2165560-57-4 | 98% | 1g |
¥11095 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-100MG |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 100MG |
¥ 1,280.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-250MG |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 250MG |
¥ 2,052.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-500MG |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 500MG |
¥ 3,418.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-1G |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 1g |
¥ 5,121.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-5G |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 5g |
¥ 15,364.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2093-10G |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 95% | 10g |
¥ 25,608.00 | 2023-04-07 | |
| Ambeed | A980613-1g |
3-Oxo-3-[(3R)-oxolan-3-yl]propanenitrile |
2165560-57-4 | 98% | 1g |
$1178.0 | 2024-07-28 |
3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile
Professional Introduction to Compound with CAS No. 2165560-57-4 and Product Name: 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile
The compound with the CAS number 2165560-57-4 and the product name 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a nitrile group and an oxolane ring in its molecular structure suggests a high degree of versatility, making it a promising candidate for further investigation.
In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. These compounds often exhibit enhanced biological activity and improved pharmacokinetic properties, making them attractive for therapeutic applications. The 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile molecule, with its intricate stereochemistry, aligns well with this trend. The (3R)-configuration of the oxolane ring contributes to its specific interactions with biological targets, which is a critical factor in drug design.
One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The nitrile group is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization reactions, which can be exploited to synthesize more complex molecules. This reactivity makes 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile a valuable building block for medicinal chemists.
Recent studies have highlighted the importance of stereoselective synthesis in pharmaceutical research. The stereochemistry of the (3R)-oxolan-3-yl moiety in this compound plays a crucial role in determining its biological activity. Researchers have demonstrated that subtle changes in stereochemistry can significantly alter the pharmacological properties of a molecule. This underscores the need for precise synthetic methodologies to obtain compounds with desired stereochemical purity.
The oxolane ring, also known as a furan derivative with an additional methylene group, is a common structural motif in biologically active compounds. Its presence in 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile contributes to its stability and flexibility, allowing it to interact effectively with biological targets. Furthermore, the nitrile group can serve as a pharmacophore, contributing to the compound's binding affinity and efficacy.
In the context of drug discovery, the synthesis of 3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile represents an important step forward. The compound's unique structural features make it a suitable candidate for further exploration in various therapeutic areas. For instance, its potential applications in anti-inflammatory and anti-viral therapies have been suggested based on preliminary computational studies.
The development of efficient synthetic routes for this compound is essential for its practical application in drug discovery. Recent advancements in catalytic methods have enabled the stereoselective synthesis of complex heterocyclic compounds like 3-oxo-3-[(3R)-oxolan-3-y]propanenitrile. These methods not only improve yield but also enhance enantioselectivity, which is crucial for obtaining biologically active molecules.
Another area of interest is the exploration of derivatives of 3-oxo-*[-(S)-oxolan*-]-* propanenitrile, where different stereochemical configurations are investigated for their potential therapeutic benefits. Such derivatives could offer novel mechanisms of action and improved efficacy compared to existing drugs. The flexibility provided by the oxolane ring allows for diverse modifications, making it an ideal scaffold for structure-based drug design.
The compound's potential as an intermediate in organic synthesis is also noteworthy. Its unique reactivity profile makes it suitable for constructing more complex molecules through various functionalization strategies. This versatility could lead to new synthetic pathways that are more efficient and sustainable compared to traditional methods.
From a regulatory perspective, ensuring the safety and efficacy of new chemical entities like 2165560*-*57*-*4 is paramount. Rigorous testing protocols must be followed to evaluate their potential toxicity and pharmacokinetic properties before they can be considered for clinical use. Collaborative efforts between synthetic chemists and biologists are essential to accelerate this process and bring new drugs to market more quickly.
The future prospects for 2165560*-*57*-*4 and related compounds appear promising given their structural complexity and potential biological activity. Continued research into their mechanisms of action will likely uncover new therapeutic applications that could benefit patients worldwide. As synthetic methodologies advance, it is expected that more efficient ways will be developed to produce these valuable chemical entities at scale.
2165560-57-4 (3-oxo-3-[(3R)-oxolan-3-yl]propanenitrile) Related Products
- 443912-73-0(3-(4-methyl-tetrahydro-2H-pyran-4-yl)-3-oxopropanenitrile)
- 647854-12-4(Hexanenitrile, 3-(methoxymethyl)-2-(1-oxopropyl)-)
- 845827-12-5(1-(oxolan-3-yl)propan-1-one)
- 1010798-64-7(3-(oxan-4-yl)-3-oxopropanenitrile)
- 856945-68-1(4-oxooxolane-3-carbonitrile)
- 100604-71-5(2-Furanpropanenitrile,3-formyltetrahydro-, cis- (9CI))
- 90087-79-9(5-Methoxy-4,4-dimethyl-3-oxopentanenitrile)
- 114932-86-4(1-(oxolan-3-yl)ethanone)
- 1186610-03-6(3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE)
- 51936-77-7(1-(tetrahydrofuran-3-yl)pentane-1,4-dione)